2-Bromo-4-(methylsulfanyl)benzaldehyde

• Molecular Formula: C8H7BrOS
• Molecular Weight: 231.11 g/mol
• IUPAC Name: 2-bromo-4-methylsulfanylbenzaldehyde
• InChI: InChI=1S/C8H7BrOS/c1-11-7-3-2-6(5-10)8(9)4-7/h2-5H,1H3
• InChI Key: WNCYJCBJDXPRIK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC(=C(C=C1)C=O)Br

Description

2-Bromo-4-(methylsulfanyl)benzaldehyde is a substituted benzaldehyde derivative featuring a bromine atom at the 2-position and a methylsulfanyl group (-SMe) at the 4-position of the aromatic ring. Its molecular formula is C₈H₇BrOS, with a molecular weight of 231.11 g/mol (calculated from ). The compound’s SMILES notation is CSC1=CC(=C(C=C1)Br)C=O, and its InChIKey is QIXIWZNICPQRQP-UHFFFAOYSA-N . This compound is structurally distinct from positional isomers such as 4-bromo-2-(methylsulfanyl)benzaldehyde, where substituents are swapped (bromine at 4-position, -SMe at 2-position) .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Bromo-4-(methylsulfanyl)benzaldehyde can be achieved through several methods. One common approach involves the bromination of 4-(methylthio)benzaldehyde. The reaction typically uses bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a solvent like dichloromethane. The reaction is carried out under controlled conditions to ensure selective bromination at the desired position .

Industrial Production Methods: Industrial production of 2-Bromo-4-(methylsulfanyl)benzaldehyde may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions: 2-Bromo-4-(methylsulfanyl)benzaldehyde undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles through reactions such as Suzuki-Miyaura coupling, where boron reagents are used.

Oxidation and Reduction: The aldehyde group can be oxidized to the corresponding carboxylic acid or reduced to the alcohol.

Condensation Reactions: The compound can participate in condensation reactions, forming Schiff bases with amines.

Common Reagents and Conditions:

Suzuki-Miyaura Coupling: Palladium catalysts, boronic acids, and bases like potassium carbonate are commonly used.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Major Products Formed:

Substitution Products: Various substituted benzaldehydes.

Oxidation Products: 2-Bromo-4-(methylthio)benzoic acid.

Reduction Products: 2-Bromo-4-(methylthio)benzyl alcohol.

Scientific Research Applications

Chemistry: 2-Bromo-4-(methylsulfanyl)benzaldehyde is used as a building block in organic synthesis. It serves as an intermediate in the preparation of more complex molecules, including pharmaceuticals and agrochemicals .

Biology and Medicine: It can be used to synthesize bioactive molecules with antibacterial, antifungal, or anticancer properties .

Industry: In the materials science field, 2-Bromo-4-(methylsulfanyl)benzaldehyde is used in the synthesis of polymers and advanced materials with specific properties .

Mechanism of Action

The mechanism of action of 2-Bromo-4-(methylsulfanyl)benzaldehyde depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. For example, Schiff bases derived from this compound have shown antioxidant activity by scavenging free radicals .

Comparison with Similar Compounds

The following analysis compares 2-bromo-4-(methylsulfanyl)benzaldehyde with structurally related benzaldehyde derivatives, focusing on substituent effects, physicochemical properties, and applications.

Positional Isomers

4-Bromo-2-(methylsulfanyl)benzaldehyde (CID 59251276)

• Molecular Formula : C₈H₇BrOS (identical to the target compound).
• Structural Difference : Bromine and -SMe groups are transposed.
• Impact : Positional isomerism alters electronic distribution and steric effects. For example, the para-substituted bromine in this isomer may enhance resonance stabilization of the aldehyde group compared to the ortho-substituted bromine in the target compound. This affects reactivity in nucleophilic aromatic substitution or cross-coupling reactions .

Substituent Variations

4-(Bromomethyl)benzaldehyde

• Molecular Formula : C₈H₇BrO.
• Key Difference : Replaces -SMe with a bromomethyl (-CH₂Br) group.
• The bromomethyl group is more reactive toward nucleophilic substitution (e.g., in alkylation reactions), whereas the -SMe group in the target compound may participate in oxidation reactions (e.g., forming sulfoxides) .

2-Hydroxy-4-(trifluoromethyl)benzaldehyde (CAS 18704-37-5)

• Molecular Formula : C₈H₅F₃O₂.
• Key Differences : Replaces Br with -CF₃ and -SMe with -OH.
• Impact : The -CF₃ group increases electron-withdrawing effects, enhancing acidity of the aldehyde proton. The hydroxyl group enables hydrogen bonding, improving water solubility compared to the hydrophobic -SMe group in the target compound. This derivative is likely more suited for pharmaceutical intermediates .

Unsubstituted and Simple Derivatives

Benzaldehyde

• Molecular Formula : C₇H₆O.
• Key Differences : Lacks bromine and -SMe substituents.
• Impact : The absence of substituents simplifies reactivity but reduces stability under oxidative conditions. Benzaldehyde is widely used in fragrances and flavorings, whereas brominated/sulfanyl derivatives like the target compound are more niche, serving as intermediates in agrochemicals or ligands in catalysis .